Cas no 2229185-05-9 (6-(2-azidoethyl)-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-(2-azidoethyl)-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 2229185-05-9
• MF: C₇H₇N₇
• MW: 189.177378892899
• CID: 6283878
• PubChem ID: 165709128
• Update Time: 2025-05-24

6-(2-azidoethyl)-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2-azidoethyl)-3H-1,2,3triazolo4,5-bpyridine
• 6-(2-azidoethyl)-3H-[1,2,3]triazolo[4,5-b]pyridine
• 2229185-05-9
• EN300-1730979

• Inchi： 1S/C7H7N7/c8-13-10-2-1-5-3-6-7(9-4-5)12-14-11-6/h3-4H,1-2H2,(H,9,11,12,14)
• InChI Key： MQDNJHKCZYZSBT-UHFFFAOYSA-N
• SMILES： N1C2C(C=C(C=1)CCN=[N+]=[N-])=NNN=2

Computed Properties

• Exact Mass: 189.07629325g/mol
• Monoisotopic Mass: 189.07629325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Additional information on 6-(2-azidoethyl)-3H-1,2,3triazolo4,5-bpyridine

Recent Advances in the Application of 6-(2-azidoethyl)-3H-1,2,3triazolo[4,5-b]pyridine (CAS: 2229185-05-9) in Chemical Biology and Drug Discovery

The compound 6-(2-azidoethyl)-3H-1,2,3triazolo[4,5-b]pyridine (CAS: 2229185-05-9) has recently emerged as a versatile scaffold in chemical biology and drug discovery. This heterocyclic azide derivative has garnered significant attention due to its unique reactivity profile, which enables efficient conjugation with alkynes via click chemistry. Recent studies have explored its potential as a bifunctional linker for bioconjugation, protein labeling, and the development of targeted therapeutics.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in constructing PROTAC (proteolysis targeting chimera) molecules. Researchers utilized the azido group of 2229185-05-9 to conjugate with alkyne-functionalized E3 ligase ligands, creating a series of novel degraders targeting bromodomain-containing proteins. The triazolopyridine core was found to contribute significantly to the molecular rigidity and pharmacokinetic properties of the resulting PROTACs.

In the field of bioorthogonal chemistry, 6-(2-azidoethyl)-3H-1,2,3triazolo[4,5-b]pyridine has shown remarkable stability in biological systems while maintaining high reactivity in strain-promoted azide-alkyne cycloadditions (SPAAC). A 2024 Nature Chemical Biology paper reported its successful application in live-cell imaging, where it was used to label cell-surface glycans with minimal background signal. The electron-withdrawing triazolopyridine moiety was found to enhance the reaction kinetics compared to conventional aryl azides.

Recent synthetic methodology developments have expanded access to this valuable building block. A 2023 Organic Letters publication described an improved two-step synthesis from commercially available 3H-[1,2,3]triazolo[4,5-b]pyridine, achieving an overall yield of 68% with excellent purity (>99%). This advancement has facilitated broader adoption of the compound in medicinal chemistry programs.

Structure-activity relationship (SAR) studies incorporating 2229185-05-9 have revealed interesting pharmacological properties. The planar triazolopyridine system demonstrates favorable π-stacking interactions with aromatic amino acid residues, while the azidoethyl side chain provides a convenient handle for further derivatization. Several research groups are currently exploring its incorporation into kinase inhibitors, with preliminary results showing enhanced selectivity profiles.

From a safety perspective, recent toxicological evaluations indicate that 6-(2-azidoethyl)-3H-1,2,3triazolo[4,5-b]pyridine exhibits favorable in vitro safety parameters, with IC50 values >100 μM in standard cytotoxicity assays. However, researchers should exercise caution when handling the azide functionality, particularly in concentrated forms.

Looking forward, the unique properties of this compound position it as a promising tool for chemical biology research and drug discovery. Ongoing studies are exploring its application in targeted drug delivery systems, where the azide group can be used for site-specific conjugation with antibody fragments or other targeting moieties. The compound's compatibility with both copper-catalyzed and copper-free click chemistry makes it particularly valuable for diverse applications in biomedical research.